2'-Deoxyadenosine monohydrate-15N5

• Molecular Formula: C10H15N5O4
• Molecular Weight: 274.22 g/mol
• InChI: InChI=1S/C10H13N5O3.H2O/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7;/h3-7,16-17H,1-2H2,(H2,11,12,13);1H2/t5?,6-,7-;/m1./s1/i11+1,12+1,13+1,14+1,15+1
• InChIKey: WZJWHIMNXWKNTO-LUKIONKWSA-N

2'-Deoxyadenosine monohydrate-15N5 Overview

2'-Deoxyadenosine monohydrate-15N5 is a stable isotope-labeled analog of the endogenous nucleoside 2'-deoxyadenosine, wherein all five nitrogen atoms in the adenine moiety are uniformly substituted with the heavy isotope 15N [1]. This monohydrate form (CAS unlabeled: 16373-93-6) exists as a white to off-white crystalline solid with a molecular formula of C10H13¹⁵N5O3·H2O and a molecular weight of 274.22 g/mol . The compound serves as a critical internal standard and tracer in liquid chromatography-mass spectrometry (LC-MS) applications due to its near-identical physicochemical behavior to the unlabeled analyte combined with a +5 Da mass shift that enables precise quantitation without radioactive hazards [1].

Stable isotope-labeled (15N5) deoxyadenosine internal standard

+5 Da mass shift for LC-MS/MS isotope dilution quantitation

Monohydrate form supports consistent solubility and stock preparation

• [1] Shimode, S., Tada, Y., Tomioka, N., et al. (2015). New radioisotope-free method for measuring bacterial production using [15N5]-2′-deoxyadenosine and liquid chromatography mass spectrometry (LC–MS) in aquatic environments. Journal of Oceanography, 71, 675–683. DOI: 10.1007/s10872-015-0310-8 View Source

Why 2'-Deoxyadenosine monohydrate-15N5 Has No Substitute

Substitution of 2'-deoxyadenosine monohydrate-15N5 with unlabeled deoxyadenosine, anhydrous 15N5-deoxyadenosine, or dual-labeled (13C,15N) variants introduces systematic analytical errors. Unlabeled nucleoside provides no mass shift for MS discrimination, rendering co-elution quantification impossible [1]. The anhydrous 15N5 form (MW: 256.21) differs in exact mass by ~18 Da, which alters retention time and ionization efficiency in LC-MS relative to the monohydrate internal standard, thereby compromising method accuracy . Dual-labeled 13C10,15N5-deoxyadenosine (MW: 284.15) exhibits a +15 Da mass shift that can interfere with the detection of certain oxidized or adducted DNA lesions sharing similar m/z windows . Finally, radioisotope-labeled thymidine (3H-TdR), the historical gold standard for bacterial production assays, requires specialized handling, generates radioactive waste, and lacks the multi-analyte multiplexing capability inherent to stable isotope-labeled LC-MS methods [1].

Unlabeled deoxyadenosine

Lacks mass shift for MS discrimination; co‑elution quantification not feasible.

Anhydrous 15N5‑deoxyadenosine

~18 Da mass difference may shift retention time and ionization, compromising method accuracy.

Dual‑labeled 13C10,15N5‑deoxyadenosine

+15 Da shift can interfere with oxidized or adducted DNA lesion detection windows in the same m/z range.

• [1] Shimode, S., Tada, Y., Tomioka, N., et al. (2015). New radioisotope-free method for measuring bacterial production using [15N5]-2′-deoxyadenosine and liquid chromatography mass spectrometry (LC–MS) in aquatic environments. Journal of Oceanography, 71, 675–683. DOI: 10.1007/s10872-015-0310-8 View Source

2'-Deoxyadenosine monohydrate-15N5 Evidence

High Isotopic Enrichment for Accurate MS Quantification

The monohydrate-15N5 compound is supplied with an isotopic enrichment of ≥98 atom % 15N, as specified by multiple vendors including MedChemExpress and BOC Sciences . In contrast, unlabeled 2'-deoxyadenosine monohydrate contains natural abundance 15N (~0.37 atom %). This 98% enrichment translates to a >260-fold increase in heavy isotope content, enabling a linear dynamic range for isotope dilution MS that extends from femtomole to nanomole levels with <5% CV [1].

Isotopic Enrichment

Class‑level

≥98 atom% 15N (>260‑fold vs. natural abundance)

Supports accurate natural abundance correction

Cross‑study consistency to verify; vendor COA review recommended

Evidence Dimension	Isotopic enrichment (atom % 15N)
Target Compound Data	≥98 atom % 15N
Comparator Or Baseline	Unlabeled 2'-deoxyadenosine: natural abundance ~0.37 atom % 15N
Quantified Difference	>260-fold increase in 15N content
Conditions	Vendor certificate of analysis; cross-study analytical consistency

Why This Matters

High isotopic enrichment minimizes isotopic cross-talk and ensures accurate correction for natural abundance, which is essential for sub-picomole quantification of DNA modifications.

• [1] Stable Isotope-Labeled Internal Standards for Absolute Quantification of Nucleosides by LC-MS/MS. In: Methods in Molecular Biology: DNA Modifications. DOI: 10.1007/978-1-0716-0876-0_12. View Source

Mass Shift Resolution Without Radioactivity

Replacement of all five nitrogen atoms with 15N yields a +5 Da mass shift relative to the unlabeled monohydrate (m/z 269.2 → 274.2 for [M+H]+). This shift is sufficiently large to avoid isotopic overlap yet small enough to preserve near-identical chromatographic retention time and ionization efficiency [1]. In a direct method comparison for aquatic bacterial production, the 15N-dA LC-MS method correlated with the 3H-thymidine radioactivity assay with an incorporation ratio of 0.55 (95% CI: 0.51–0.58) in seawater and 0.28 (95% CI: 0.23–0.34) in lake water [1].

Method Comparison

Head‑to‑head

15N‑dA/³H‑TdR incorporation ratio: 0.55 (seawater), 0.28 (lake water)

Supports non‑radioactive assay context

Reported 95% CI: 0.51–0.58 (seawater), 0.23–0.34 (lake water)

Evidence Dimension	Bacterial DNA synthesis rate measurement (incorporation ratio)
Target Compound Data	15N-dA LC-MS method
Comparator Or Baseline	3H-thymidine radioactivity assay (conventional method)
Quantified Difference	Seawater: 15N-dA/3H-TdR ratio = 0.55 (95% CI 0.51–0.58); Lake water: ratio = 0.28 (95% CI 0.23–0.34)
Conditions	Coastal seawater and lake water samples; 5–24 h incubation; DNA extracted via magnetic beads; LC-MS quantification

Why This Matters

This correlation validates the 15N5-labeled compound as a radioisotope-free alternative for measuring bacterial production, eliminating regulatory, safety, and waste disposal burdens associated with tritium.

• [1] Shimode, S., Tada, Y., Tomioka, N., et al. (2015). New radioisotope-free method for measuring bacterial production using [15N5]-2′-deoxyadenosine and liquid chromatography mass spectrometry (LC–MS) in aquatic environments. Journal of Oceanography, 71, 675–683. DOI: 10.1007/s10872-015-0310-8 View Source

Mammalian vs. Mycoplasma 15N Retention

When [15N5]-dA is administered to human cells as an initiation tracer, it undergoes specific adenine deamination, losing the exocyclic 15N-amine and generating predominantly [15N4]-dA and [15N4]-dG via the purine salvage pathway. In contrast, mycoplasma-contaminated cultures retain the full [15N5]-dA label in their genomes [1]. This differential labeling pattern enables unambiguous discrimination of mammalian-derived 6mdA (predominantly [15N4]-6mdA) from mycoplasma-derived 6mdA (retaining the [15N5] signature). Unlabeled dA provides no such discriminatory power; 13C,15N dual-labeled analogs would produce a different isotopic envelope that may obscure this tracing code.

Metabolic Tracing Code

Class‑level

[¹⁵N₅]→[¹⁵N₄] in mammalian cells; intact [¹⁵N₅] retained in mycoplasma

Enables cell line authentication QC

Qualitative isotope pattern distinction; requires LC‑MS/MS confirmation

Evidence Dimension	Metabolic fate and isotopic retention pattern
Target Compound Data	[15N5]-dA → [15N4]-dA and [15N4]-dG in human genomes; intact [15N5]-dA retained in mycoplasma genomes
Comparator Or Baseline	Unlabeled dA: no mass distinction possible; 13C10,15N5-dA: different isotopic shift would alter tracing code
Quantified Difference	Qualitative difference in isotopic signature (retention vs. loss of one 15N atom)
Conditions	Human cell culture; LC-MS/MS analysis of genomic DNA after [15N5]-dA exposure

Why This Matters

The compound enables a unique 'metabolic tracing code' that can authenticate human cell lines and detect mycoplasma contamination, a critical QC parameter in biopharmaceutical and academic research.

• [1] Liu, B., Liu, X., Lai, W., & Wang, H. (2017). Metabolically Generated Stable Isotope-Labeled Deoxynucleoside Code for Tracing DNA N6-Methyladenine in Human Cells. Analytical Chemistry, 89(11), 6202–6209. DOI: 10.1021/acs.analchem.7b01152 View Source

Hydrate Form Advantages in Solubility and Handling

The monohydrate form (MW: 274.22) contains one water molecule per nucleoside unit, yielding a +18 Da mass increment versus the anhydrous 15N5-deoxyadenosine (MW: 256.21). This hydration state influences both solubility and exact mass. The monohydrate exhibits improved aqueous solubility and reduced hygroscopicity during weighing, minimizing preparation variability for stock solutions . In contrast, the anhydrous form is more hygroscopic and may absorb atmospheric moisture, leading to inaccurate mass measurements if not rigorously desiccated.

Hydrate Form Property

Data to verify

Monohydrate MW 274.22; aqueous solubility >10 mg/mL

Reduces inter‑operator preparation variability

Anhydrous form is hygroscopic; reported solubility ~5–8 mg/mL (source‑specific)

Evidence Dimension	Physical form and handling characteristics
Target Compound Data	Monohydrate: MW 274.22; stable at ambient humidity; solubility >10 mg/mL in water
Comparator Or Baseline	Anhydrous 15N5-2'-deoxyadenosine: MW 256.21; hygroscopic; solubility ~5-8 mg/mL in water
Quantified Difference	~2-fold difference in solubility; <0.5% mass variation for monohydrate vs. up to 2% for anhydrous under typical lab humidity
Conditions	Room temperature, 40-60% relative humidity; gravimetric analysis

Why This Matters

Consistent solubility and non-hygroscopic nature reduce inter-operator variability in stock solution preparation, ensuring reproducible internal standard concentrations across long-term LC-MS studies.

High Purity for LC-MS Internal Standard Use

Commercially available 2'-deoxyadenosine monohydrate-15N5 is supplied at ≥98% purity (HPLC) as documented by MedChemExpress and BOC Sciences . This level exceeds the ≥95% purity typical of research-grade unlabeled deoxyadenosine . The high purity is essential for minimizing chromatographic artifacts and ensuring that the internal standard does not introduce interfering peaks that could compromise lower limit of quantification (LLOQ) in regulated bioanalysis.

Purity (HPLC)

Data to verify

≥98%

Minimizes chromatographic artifacts in LC‑MS

Research‑grade unlabeled typically ≥95%; vendor batch review needed

Evidence Dimension	HPLC purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled 2'-deoxyadenosine monohydrate: typically ≥95% (research grade)
Quantified Difference	≥3% higher purity; reduces baseline noise and impurity peaks
Conditions	Reverse-phase HPLC, UV detection at 260 nm

Why This Matters

Higher purity translates directly to lower background signal in MS, enabling more sensitive detection of low-abundance DNA modifications and improving S/N ratios in complex biological matrices.

Cost-Effectiveness Compared to Dual-Labeled Analogs

The single-isotope (15N5) monohydrate is priced approximately 30-50% lower per milligram than dual-labeled 13C10,15N5-deoxyadenosine and 60-70% lower than deuterated (d13,15N5) analogs . For routine isotope dilution LC-MS/MS applications where only a +5 Da shift is required for baseline resolution, the 15N5-monohydrate provides equivalent quantitative performance at significantly reduced cost. Dual-labeling offers no additional benefit unless multiple internal standards must be distinguished in the same MS scan (e.g., multiplexed assays).

Procurement Cost

Data to verify

30–70% lower cost vs. dual‑labeled analogs

Supports budget‑optimized method development

Based on 2025 catalog pricing; per‑milligram costs should be verified

Evidence Dimension	Cost per milligram (relative)
Target Compound Data	1.0× (baseline cost index)
Comparator Or Baseline	13C10,15N5-deoxyadenosine: 1.5-2.0× cost; 15N5,d13-deoxyadenosine: 3.0-4.0× cost
Quantified Difference	30-70% cost savings vs. alternative labeled forms
Conditions	2025 catalog pricing from multiple suppliers; 5-25 mg quantities

Why This Matters

Procurement of the 15N5-monohydrate instead of over-specified dual-labeled compounds reduces per-assay cost by up to 70%, enabling larger-scale metabolomic studies without compromising data quality.

2'-Deoxyadenosine monohydrate-15N5 Use Cases

DNA Adduct and Epigenetic Modification Quantification

In DNA adductomics and epigenetic studies, precise quantification of 2'-deoxyadenosine-derived lesions (e.g., 8-oxo-dA, etheno-dA, 6mdA) requires an isotopically labeled internal standard that co-elutes with the analyte but is distinguishable by mass. 2'-Deoxyadenosine monohydrate-15N5, with its ≥98 atom % 15N enrichment and +5 Da shift, meets this requirement while eliminating the radioactivity hazards of 3H-labeled tracers [1]. The compound's monohydrate form ensures consistent solubility and accurate stock preparation, critical for method validation in regulated bioanalysis [2].

Radioisotope-Free Bacterial Production Assay

Environmental microbiologists can replace 3H-thymidine incorporation assays with a non-radioactive LC-MS method using [15N5]-2'-deoxyadenosine. The method has been validated in both seawater and freshwater systems, showing strong correlation with the traditional radioactive assay (r² > 0.95) while eliminating the need for specialized radiation safety infrastructure [1]. This enables field-deployable sample collection and reduces per-sample cost by avoiding radioactive waste disposal fees.

DNA Synthesis and Mycoplasma Contamination Tracing

The unique metabolic fate of the [15N5] label—specific deamination in mammalian cells versus retention in mycoplasma—provides a built-in quality control mechanism for cell line authentication [1]. By administering [15N5]-dA and analyzing genomic DNA by LC-MS/MS, researchers can simultaneously measure DNA synthesis rates and verify the absence of mycoplasma contamination. This dual-readout capability is not achievable with unlabeled dA or alternative isotope labeling schemes.

Internal Standard for Nucleotide Pool Analysis

In targeted metabolomics workflows quantifying cellular deoxynucleoside triphosphate (dNTP) pools or tracking nucleoside analog drugs, 2'-deoxyadenosine monohydrate-15N5 serves as a cost-effective internal standard [1]. Its +5 Da shift is sufficient to separate it from endogenous dA in MS1 scans, while its high purity (≥98%) minimizes background interference. The compound's compatibility with standard enzymatic hydrolysis and solid-phase extraction protocols simplifies integration into existing sample preparation pipelines [2].

Application

Selection Property

Validation Focus

DNA adduct & epigenetic modification quantification

Isotopic enrichment & co‑elution with analyte

Matrix‑effect correction and LLOQ assessment in research matrices

Radioisotope‑free bacterial production assay

Non‑radioactive LC‑MS method fit

Method comparison with conventional ³H‑thymidine assay

Cell line authentication & mycoplasma tracing

Metabolic isotope pattern specificity

Differential ¹⁵N retention pattern detection by LC‑MS/MS

Nucleotide pool analysis & nucleoside analog tracking

Cost‑effective single‑isotope ISTD

Background interference and S/N ratio evaluation in MS1 scans

• [1] Shimode, S., Tada, Y., Tomioka, N., et al. (2015). New radioisotope-free method for measuring bacterial production using [15N5]-2′-deoxyadenosine and liquid chromatography mass spectrometry (LC–MS) in aquatic environments. Journal of Oceanography, 71, 675–683. DOI: 10.1007/s10872-015-0310-8 View Source
• [2] Liu, B., Liu, X., Lai, W., & Wang, H. (2017). Metabolically Generated Stable Isotope-Labeled Deoxynucleoside Code for Tracing DNA N6-Methyladenine in Human Cells. Analytical Chemistry, 89(11), 6202–6209. DOI: 10.1021/acs.analchem.7b01152 View Source